Ethyl 2-oxa-6-thiaspiro[3.4]octane-8-carboxylate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Ethyl 2-oxa-6-thiaspiro[3.4]octane-8-carboxylate is a chemical compound with the CAS Number: 2445791-25-1 . It has a molecular weight of 202.27 . It is in liquid form .
Molecular Structure Analysis
The InChI Code for this compound is 1S/C9H14O3S/c1-2-12-8(10)7-3-13-6-9(7)4-11-5-9/h7H,2-6H2,1H3 . This code provides a specific representation of the molecule’s structure, including the arrangement of atoms and bonds.Physical And Chemical Properties Analysis
This compound is a liquid at room temperature . It has a molecular weight of 202.27 . The compound is stored at a temperature of 4 degrees Celsius . More detailed physical and chemical properties like boiling point, melting point, and density were not found in the current search results.Scientific Research Applications
Synthesis and Structural Analysis
Research in the field of organic synthesis has demonstrated the utility of compounds structurally related to Ethyl 2-oxa-6-thiaspiro[3.4]octane-8-carboxylate in synthesizing diverse heterocyclic compounds. For instance, the synthesis and properties of ethyl 2-oxo-4-cyano-1-oxaspiro[4,5]decane-3-carboxylate have been studied, highlighting the transformation of 1-oxaspiro[2,5]octane-2-carboxylic acid nitrite into complex spirocyclic compounds, which upon further reactions can lead to the formation of thiazoles, showcasing the versatility of these spirocyclic structures in synthesizing heterocyclic compounds with potential biological activities (R. A. Kuroyan et al., 1991).
Drug Discovery Applications
In the realm of drug discovery, novel classes of thia/oxa-azaspiro[3.4]octanes have been synthesized, emphasizing their potential as multifunctional, structurally diverse modules for pharmaceutical applications. Such compounds are designed to offer new scaffolds for the development of drugs, highlighting the importance of spirocyclic compounds in the search for novel therapeutic agents (D. Li, M. Rogers-Evans, E. Carreira, 2013).
Material Science and Catalysis
Further extending the applications beyond medicinal chemistry, spirocyclic compounds similar to this compound have been explored in material science and catalysis. For example, the synthesis of 3-methylene-1-oxa-8-heteraspiro[4.5]decan-2-ones has been reported, showcasing novel formations and crystal structures of spiro compounds that could have implications in the development of new materials or as intermediates in organic synthesis processes (N. Satyamurthy et al., 1984).
Safety and Hazards
properties
IUPAC Name |
ethyl 2-oxa-6-thiaspiro[3.4]octane-8-carboxylate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H14O3S/c1-2-12-8(10)7-3-13-6-9(7)4-11-5-9/h7H,2-6H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XKTBLPULRCRVJN-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1CSCC12COC2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H14O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
202.27 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.